Cas no 872355-60-7 (Methyl 5-amino-6-iodopyridine-2-carboxylate)

Methyl 5-amino-6-iodopyridine-2-carboxylate structure
872355-60-7 structure
Product Name:Methyl 5-amino-6-iodopyridine-2-carboxylate
CAS No:872355-60-7
MF:C7H7IN2O2
MW:278.047153711319
MDL:MFCD11977097
CID:1867898
PubChem ID:53485922
Update Time:2024-10-26

Methyl 5-amino-6-iodopyridine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • methyl 5-amino-6-iodopyridine-2-carboxylate
    • METHYL 5-AMINO-6-IODOPICOLINATE
    • Methyl 5-amino-6-iodo-2-pyridinecarboxylate (ACI)
    • 5-Amino-6-iodopyridine-2-carboxylic acid methyl ester
    • MFCD11977097
    • BP-11825
    • DB-119465
    • DTXSID50704844
    • METHYL5-AMINO-6-IODOPICOLINATE
    • XYAWLFXZOHDXKP-UHFFFAOYSA-N
    • AS-65547
    • WLZ3485
    • CS-0080246
    • 872355-60-7
    • SCHEMBL3112986
    • Methyl5-amino-6-iodopyridine-2-carboxylate
    • XJB35560
    • AKOS027338827
    • EN300-93619
    • Methyl 5-amino-6-iodopyridine-2-carboxylate
    • MDL: MFCD11977097
    • Inchi: 1S/C7H7IN2O2/c1-12-7(11)5-3-2-4(9)6(8)10-5/h2-3H,9H2,1H3
    • InChI Key: XYAWLFXZOHDXKP-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(N)=C(I)N=1)OC

Computed Properties

  • Exact Mass: 277.95523g/mol
  • Monoisotopic Mass: 277.95523g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 65.2Ų

Methyl 5-amino-6-iodopyridine-2-carboxylate Security Information

Methyl 5-amino-6-iodopyridine-2-carboxylate Pricemore >>

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Methyl 5-amino-6-iodopyridine-2-carboxylate Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Iodine ,  Sodium periodate Solvents: Dimethylformamide ;  60 °C
Reference
Synthesis and antiproliferative activity of pyrrolo[3,2-b]pyridine derivatives against melanoma
Kim, Hee Jin; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(1), 413-417

Production Method 2

Reaction Conditions
1.1 Reagents: Thionyl chloride Solvents: Methanol ;  reflux
2.1 Reagents: Iodine ,  Sodium periodate Solvents: Dimethylformamide ;  60 °C
Reference
Synthesis and antiproliferative activity of pyrrolo[3,2-b]pyridine derivatives against melanoma
Kim, Hee Jin; et al, Bioorganic & Medicinal Chemistry Letters, 2010, 20(1), 413-417

Methyl 5-amino-6-iodopyridine-2-carboxylate Raw materials

Methyl 5-amino-6-iodopyridine-2-carboxylate Preparation Products

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